Cas no 76486-07-2 (4-(propan-2-yloxy)benzene-1,3-diamine dihydrochloride)

4-(propan-2-yloxy)benzene-1,3-diamine dihydrochloride structure
76486-07-2 structure
Product Name:4-(propan-2-yloxy)benzene-1,3-diamine dihydrochloride
CAS No:76486-07-2
MF:C9H16Cl2N2O
MW:239.142140388489
CID:1779876
PubChem ID:153690
Update Time:2025-04-21

4-(propan-2-yloxy)benzene-1,3-diamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 4-(propan-2-yloxy)benzene-1,3-diamine dihydrochloride
    • 1,3-Benzenediamine, 4-(1-methylethoxy)-, dihydrochloride (9CI)
    • 4-propan-2-yloxybenzene-1,3-diamine,dihydrochloride
    • 2,4-Diaminoisopropoxybenzene dihydrochloride
    • 1,3-Benzenediamine, 4-(1-methylethoxy)-, dihydrochloride
    • 76486-07-2
    • DTXSID50227285
    • m-Phenylenediamine, 4-isopropoxy-, dihydrochloride
    • Inchi: 1S/C9H14N2O.2ClH/c1-6(2)12-9-4-3-7(10)5-8(9)11;;/h3-6H,10-11H2,1-2H3;2*1H
    • InChI Key: CZCGOZHUWNNQJY-UHFFFAOYSA-N
    • SMILES: Cl.Cl.O(C1C=CC(=CC=1N)N)C(C)C

Computed Properties

  • Exact Mass: 238.0639685g/mol
  • Monoisotopic Mass: 238.0639685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 139
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 61.3Ų
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